Cas no 129277-38-9 (Lobetyolin)

• Product Name: Lobetyolin
• CAS No: 129277-38-9
• MF: C₂₀H₂₈O₈
• MW: 396.431527137756
• MDL: MFCD09953797
• CID: 2023709
• PubChem ID: 14655097
• Update Time: 2025-03-27

Lobetyolin Chemical and Physical Properties

Names and Identifiers

• (4E,6R,7R,12E)-tetradeca-4,12-dien-8,10-diyne-1,6,7-triol-7-O-beta-D-glucopyranoside
• (6R,7R)-E,E-tetradeca-4,12-diene-8,10-diyne-1,6,7-triol 6-O-beta-D-glucopyranoside
• Lobetyolin
• tetradeca-4E,12E-diene-8,10-diyne-1,6,7-triol 6-O-beta-D-glucoside
• CS-0008890
• HY-N0327
• beta-D-Glucopyranoside, (1R,2R,7E)-2-hydroxy-1-((1E)-5-hydroxy-1-pentenyl)-7-nonene-3,5-diynyl
• 129277-38-9
• YJZ71TRO1X
• .BETA.-D-GLUCOPYRANOSIDE, (1R,2R,7E)-2-HYDROXY-1-((1E)-5-HYDROXY-1-PENTENYL)-7-NONENE-3,5-DIYNYL
• (2R,3R,4S,5S,6R)-2-[(4E,6R,7R,12E)-1,7-dihydroxytetradeca-4,12-dien-8,10-diyn-6-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• UNII-YJZ71TRO1X
• 2-[(E)-2-hydroxy-1-[(E)-5-hydroxypent-1-enyl]non-7-en-3,5-diynoxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• .beta.-D-Glucopyranoside,5-diynyl
• 2-Hydroxy-1-(5-hydroxy-1-pentenyl)-7-nonene-3,5-diynyl hexopyranoside
• 2-[(4E,12E)-1,7-dihydroxytetradeca-4,12-dien-8,10-diyn-6-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• .Beta.-D-Glucopyranoside, 2-hydroxy-1-(5-hydroxy-1-pentyl)-7-nonene-3,5-diynyl
• NSC648764
• NSC-648764
• ML11577
• (2R,3R,4S,5S,6R)-2-(((4E,12E)-1,7-Dihydroxytetradeca-4,12-dien-8,10-diyn-6-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• AKOS025402302
• AS-56227
• (4E,12E)-1,7-Dihydroxytetradeca-4,12-diene-8,10-diyn-6-yl beta-D-glucopyranoside
• CID 53486204
• MMMUDYVKKPDZHS-UPPVCQNNSA-N
• CHEBI:228885
• DTXSID20704871
• MSK40374
• AC-7973
• (2R,3R,4S,5S,6R)-2-[(4E,12E)-1,7-dihydroxytetradeca-4,12-dien-8,10-diyn-6-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• 136085-37-5
• (7E)-2-Hydroxy-1-[(1E)-5-hydroxy-1-penten-1-yl]-7-nonene-3,5-diyn-1-yl b-D-glucopyranoside
• s9488

• MDL： MFCD09953797
• Inchi： 1S/C20H28O8/c1-2-3-4-5-7-10-14(23)15(11-8-6-9-12-21)27-20-19(26)18(25)17(24)16(13-22)28-20/h2-3,8,11,14-26H,6,9,12-13H2,1H3/b3-2+,11-8+/t14-,15-,16-,17-,18+,19-,20-/m1/s1
• InChI Key： MMMUDYVKKPDZHS-MXFZCOKBSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)O[C@H](/C=C/CCCO)[C@@H](C#CC#C/C=C/C)O

Computed Properties

• Exact Mass: 396.17841785g/mol
• Monoisotopic Mass: 396.17841785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 140Ų

Lobetyolin Security Information

• Storage Condition：-20°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides